Cas no 1256358-97-0 (4-Bromo-1h-indole-2-boronic acid pinacol ester)
4-Bromo-1H-indole-2-boronic acid pinacol ester is a versatile boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions. The bromo substituent at the 4-position enhances its reactivity in palladium-catalyzed transformations, enabling selective functionalization of the indole scaffold. The pinacol ester group improves stability and handling compared to free boronic acids, reducing protodeboronation risks. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its compatibility with a wide range of reaction conditions and functional groups makes it a useful intermediate in medicinal chemistry and materials science applications. Proper storage under inert conditions is recommended to maintain stability.
1256358-97-0 structure
Product Name:4-Bromo-1h-indole-2-boronic acid pinacol ester
CAS No:1256358-97-0
MF:C14H17BBrNO2
MW:322.005283117294
MDL:MFCD11858385
CID:828618
Update Time:2026-04-29
4-Bromo-1h-indole-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 4-Bromo-1h-indole-2-boronic acid pinacol ester
-
- MDL： MFCD11858385
Computed Properties
- Exact Mass: 321.05400
Experimental Properties
- PSA: 34.25000
- LogP: 3.22960
4-Bromo-1h-indole-2-boronic acid pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1h-indole-2-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0065P-1g |
4-Bromo-1H-indole-2-boronic acid pinacol ester |
1256358-97-0 | 97% | 1g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0065P-5g |
4-Bromo-1H-indole-2-boronic acid pinacol ester |
1256358-97-0 | 97% | 5g |
16943.89CNY | 2021-05-07 | |
| TRC | B694528-25mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694528-50mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 50mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B694528-100mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 100mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B694528-250mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 250mg |
$ 207.00 | 2023-04-18 | ||
| abcr | AB272337-250 mg |
4-Bromo-1H-indole-2-boronic acid pinacol ester; 97% |
1256358-97-0 | 250mg |
€212.00 | 2023-04-26 | ||
| abcr | AB272337-1 g |
4-Bromo-1H-indole-2-boronic acid pinacol ester; 97% |
1256358-97-0 | 1g |
€450.00 | 2023-04-26 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0065P-1g |
4-Bromo-1H-indole-2-boronic acid pinacol ester |
1256358-97-0 | 97% | 1g |
¥5071.29 | 2025-01-21 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0065P-5g |
4-Bromo-1H-indole-2-boronic acid pinacol ester |
1256358-97-0 | 97% | 5g |
¥16943.89 | 2025-01-21 |
4-Bromo-1h-indole-2-boronic acid pinacol ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1256358-97-0)4-Bromo-1h-indole-2-boronic acid pinacol ester
Order Number:A1022636
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:28
Price ($):636.0/2123.0
Email:sales@amadischem.com
4-Bromo-1h-indole-2-boronic acid pinacol ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
1256358-97-0 (4-Bromo-1h-indole-2-boronic acid pinacol ester) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1256358-97-0)4-Bromo-1h-indole-2-boronic acid pinacol ester
Purity:99%/99%
Quantity:1g/5g
Price ($):636.0/2123.0